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These application notes provide a detailed guide for interfacing the Toshiba TD-6301AP/AN

static display driver with a generic microcontroller. The TD-6301 is designed to drive 3.5-digit

displays (up to a maximum reading of 1999) and is controlled via a simple serial interface.[1][2]

This document outlines the communication protocol, data structure, and provides a sample

experimental protocol for implementation.

TD-6301 Functional Overview
The TD-6301 is a static driver that latches 16-bit serial data from a master controller to display

frequency information.[1] Its key features include:

Static Display Driving: Reduces noise and simplifies system design.[1][2]

3-Wire Serial Interface: Consists of Data, Clock 1 (CK1), and Clock 2 (CK2) lines for

communication.[1]

16-Bit Data Format: Comprises 11 bits for frequency data and 5 bits for band selection.[1]

Direct Display Driving: Integrated output drivers can handle LED, FL (Fluorescent Lamp),

and LCD displays without external transistors.[1][2]
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Hardware Interface
A minimal connection between a microcontroller and the TD-6301 requires three signal lines.

The following table summarizes the essential connections:

TD-6301 Pin Pin Name Description
Microcontroller
Connection

2 Data Serial data input.
Any GPIO Pin

(Output)

- CK1
Timing signal for data

read-in.

Any GPIO Pin

(Output)

- CK2
Timing signal for data

read-in.

Any GPIO Pin

(Output)

1 L/D
Output state switching

signal input.

Any GPIO Pin

(Output)

Note: Pin numbers for CK1 and CK2 are not explicitly defined in the provided search results

and should be verified from the full device datasheet.

A simplified hardware interface diagram is presented below:

Microcontroller TD-6301

GPIO Pin 1 (Data)
GPIO Pin 2 (CK1)
GPIO Pin 3 (CK2)
GPIO Pin 4 (L/D)

Pin 2 (Data)
CK1 Pin
CK2 Pin

Pin 1 (L/D)

Serial Data & Control

Click to download full resolution via product page

Microcontroller to TD-6301 Connection Diagram
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The TD-6301 utilizes a synchronous serial communication protocol. Data is sent in a 16-bit

packet. The transfer of this data is orchestrated by two clock signals, CK1 and CK2.

Data and Clock Timing
The datasheet specifies a timing relationship between the data and the two clock signals. A

typical serial data transfer would involve setting the data line and then pulsing the clock to

signal that the data is valid. The specific timing diagrams from the datasheet should be

consulted for precise implementation, but a general workflow is as follows:

Initiate communication by bringing a start signal or chip select line to the appropriate state (if

applicable).

For each of the 16 bits of data: a. Set the Data line to the desired logic level (High or Low). b.

Pulse the CK1 and CK2 clocks according to the timing diagram to latch the data bit.

Terminate the communication sequence.

The logical flow for sending a 16-bit data packet to the TD-6301 can be visualized as follows:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Initialize GPIO Pins
(Data, CK1, CK2 as Outputs)
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Data Transmission Workflow
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Data Structure
The 16-bit data word sent to the TD-6301 is partitioned into two main sections: 11 bits for

frequency data and 5 bits for band data.[1]

Bit(s) Description

D0 - D10 11-bit Frequency Data (Binary Encoded)

D11 - D15 5-bit Receiving Band Data

The frequency data is a binary representation of the desired display value. The band data

selects the operational mode, which can correspond to different radio bands such as FM, AM,

and LW.[1]

Experimental Protocol: Sending Data to the TD-6301
This protocol outlines the steps for a microcontroller to send a frequency value to be displayed

by the TD-6301.

Objective: To display a specific frequency on a display connected to the TD-6301.

Materials:

A microcontroller with at least four available GPIO pins.

A TD-6301 display driver IC.

A compatible 3.5-digit display.

Power supply for the microcontroller and TD-6301 (5V nominal).[2]

Connecting wires.

Procedure:

Hardware Setup:
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Connect the microcontroller's GPIO pins to the Data, CK1, CK2, and L/D pins of the TD-
6301 as detailed in Section 2.

Connect the TD-6301's output pins to the corresponding segments of the 3.5-digit display.

Power both the microcontroller and the TD-6301.

Software Implementation (Microcontroller Firmware):

Initialization:

Configure the four GPIO pins connected to the TD-6301 as digital outputs.

Set the initial state of the Data, CK1, and CK2 lines to LOW.

Data Formatting:

Define the 11-bit binary frequency data corresponding to the desired display value.

Define the 5-bit band data.

Combine these into a single 16-bit data word.

Data Transmission Function:

Create a function that accepts the 16-bit data word as an argument.

Inside the function, iterate from the most significant bit (MSB) to the least significant bit

(LSB) of the data word.

In each iteration:

Set the Data pin to the logic level of the current bit.

Generate a clock pulse on CK1 and CK2 according to the datasheet's timing

specifications (e.g., set HIGH, delay, set LOW).

Main Loop:
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In the main program loop, call the data transmission function with the formatted 16-bit

data word to update the display.

The signaling pathway for this protocol can be visualized as follows:
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Signaling Pathway for Display Update
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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